Ferric chlorin
Ferric chlorin
Brand Name:
Vulcanchem
CAS No.:
117828-53-2
VCID:
VC20862647
InChI:
InChI=1S/C33H38N4O4.Fe/c1-16-17(2)26-15-30-33(6,7)20(5)27(37-30)13-25-19(4)22(9-11-32(40)41)29(36-25)14-28-21(8-10-31(38)39)18(3)24(35-28)12-23(16)34-26;/h12-15,20H,8-11H2,1-7H3,(H4,34,35,36,37,38,39,40,41);/q;+3/p-3
SMILES:
[H+].CC1C2=CC3=NC(=CC4=C(C(=C([N-]4)C=C5C(=C(C(=CC(=N2)C1(C)C)[N-]5)C)C)C)CCC(=O)[O-])C(=C3C)CCC(=O)[O-].[Fe+3]
Molecular Formula:
C33H35FeN4O4
Molecular Weight:
607.5 g/mol
Ferric chlorin
CAS No.: 117828-53-2
Cat. No.: VC20862647
Molecular Formula: C33H35FeN4O4
Molecular Weight: 607.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117828-53-2 |
|---|---|
| Molecular Formula | C33H35FeN4O4 |
| Molecular Weight | 607.5 g/mol |
| IUPAC Name | 3-[18-(2-carboxylatoethyl)-3,7,8,12,12,13,17-heptamethyl-13H-porphyrin-21,22-diid-2-yl]propanoate;hydron;iron(3+) |
| Standard InChI | InChI=1S/C33H38N4O4.Fe/c1-16-17(2)26-15-30-33(6,7)20(5)27(37-30)13-25-19(4)22(9-11-32(40)41)29(36-25)14-28-21(8-10-31(38)39)18(3)24(35-28)12-23(16)34-26;/h12-15,20H,8-11H2,1-7H3,(H4,34,35,36,37,38,39,40,41);/q;+3/p-3 |
| Standard InChI Key | SLYZIQLDWVTYHU-UHFFFAOYSA-K |
| SMILES | [H+].CC1C2=CC3=NC(=CC4=C(C(=C([N-]4)C=C5C(=C(C(=CC(=N2)C1(C)C)[N-]5)C)C)C)CCC(=O)[O-])C(=C3C)CCC(=O)[O-].[Fe+3] |
| Canonical SMILES | [H+].CC1C2=CC3=NC(=CC4=C(C(=C([N-]4)C=C5C(=C(C(=CC(=N2)C1(C)C)[N-]5)C)C)C)CCC(=O)[O-])C(=C3C)CCC(=O)[O-].[Fe+3] |
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